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Compound of Interest

Compound Name: 4-Bromo-1-butene

Cat. No.: B139220

Ensuring the safe and compliant disposal of 4-Bromo-1-butene is critical for laboratory safety
and environmental protection. This guide provides essential, step-by-step procedures for
researchers, scientists, and drug development professionals to manage and dispose of 4-
Bromo-1-butene waste effectively. Adherence to these protocols will help mitigate risks and
ensure compliance with regulatory standards.

Immediate Safety and Handling

4-Bromo-1-butene is a highly flammable liquid and vapor that can cause serious eye irritation,
skin irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled.[1]
[2] Always handle this chemical in a well-ventilated area, preferably within a laboratory fume
hood, and wear appropriate personal protective equipment (PPE).[2][3]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[1][3]

o Skin Protection: Chemical-resistant gloves (neoprene or nitrile rubber), and flame-retardant
lab coat are necessary.[2]

o Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
full-face respirator.[1]

Spill Management Protocol
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In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and fire
hazards.

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area
and ensure adequate ventilation.[1][3]

» Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces.[1][2] Use non-sparking tools for cleanup.[1][2]

o Containment: For small spills, contain the liquid with an inert absorbent material (e.g.,
vermiculite, dry sand, or earth). Do not use combustible materials, such as sawdust.

o Cleanup: Carefully sweep or shovel the absorbent material into a suitable, labeled, and
sealable container for hazardous waste disposal.[2]

o Decontamination: Clean the spill area thoroughly with soap and water.[3]

Disposal Procedures

Disposal of 4-Bromo-1-butene must be conducted in accordance with all federal, state, and
local regulations. It is classified as hazardous waste and must not be disposed of down the
drain or in regular trash.[4][5]

Step 1: Waste Collection and Segregation

o Collect waste 4-Bromo-1-butene and any contaminated materials (e.g., absorbent pads,
gloves) in a designated, properly labeled hazardous waste container.

o The container must be made of a compatible material (e.g., high-density polyethylene) and
kept tightly closed.[1][2]

e Do not mix 4-Bromo-1-butene with other waste streams unless explicitly permitted by your
institution's hazardous waste management plan. Specifically, keep it separate from
incompatible materials like strong oxidizing agents.[2]

Step 2: Labeling and Storage
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o Clearly label the waste container with "Hazardous Waste," the full chemical name "4-Bromo-
1-butene,” and a clear description of its hazards (e.g., "Flammable Liquid," "Irritant”).

» Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat and
ignition sources.[1] Storage should be in a designated hazardous waste accumulation area,
preferably within secondary containment.

Step 3: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[3]

e Provide the disposal company with a complete and accurate Safety Data Sheet (SDS) for 4-
Bromo-1-butene.

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Bromo-1-butene.

Property Value

Molecular Formula CaH7Br

Molecular Weight 135.00 g/mol

CAS Number 5162-44-7

Boiling Point 98-100 °C

Density 1.33 g/mL at 25 °C

Flash Point 1°C (33.8 °F) - closed cup
Storage Temperature 2-8°C

Data sourced from Sigma-Aldrich

Disposal Workflow
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 4-Bromo-1-butene.

4-Bromo-1-butene Disposal Workflow
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Caption: Workflow for safe handling and disposal of 4-Bromo-1-butene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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